N-{1-[1-(2-fluoro-4-methoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}acetamide

• IUPAC Name: N-[2-[1-[(2-fluoro-4-methoxyphenyl)methyl]piperidin-4-yl]pyrazol-3-yl]acetamide
• InChI: InChI=1S/C18H23FN4O2/c1-13(24)21-18-5-8-20-23(18)15-6-9-22(10-7-15)12-14-3-4-16(25-2)11-17(14)19/h3-5,8,11,15H,6-7,9-10,12H2,1-2H3,(H,21,24)
• InChI Key: AFZBHCOPCDHPOL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=NN1C2CCN(CC2)CC3=C(C=C(C=C3)OC)F
• Molecular Formula: C18H23FN4O2
• Molecular Weight: 346.4 g/mol

Description

N-{1-[1-(2-fluoro-4-methoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}acetamide, also known as FP1, is a novel compound that has been gaining attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

N-{1-[1-(2-fluoro-4-methoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}acetamide exerts its effects through its interaction with specific receptors in the body, including the serotonin and dopamine receptors. It has been found to act as a partial agonist at the serotonin 5-HT1A receptor, leading to its anxiolytic and antidepressant effects. It also acts as an antagonist at the dopamine D2 receptor, which may contribute to its antipsychotic effects.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including the modulation of neurotransmitter systems, such as serotonin and dopamine, and the inhibition of cancer cell growth and proliferation. It has also been shown to have anti-inflammatory and antioxidant effects, which may contribute to its therapeutic potential in various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of N-{1-[1-(2-fluoro-4-methoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}acetamide is its specificity for certain receptors, which allows for targeted research and drug development. However, its complex synthesis method and limited availability may pose limitations for lab experiments and clinical trials.

Future Directions

There are several future directions for research on N-{1-[1-(2-fluoro-4-methoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}acetamide, including further exploration of its therapeutic potential in various diseases, such as anxiety, depression, and cancer. Additionally, the development of more efficient and cost-effective synthesis methods may increase its availability for research and clinical use. Finally, the identification of new targets and mechanisms of action may lead to the development of new drugs based on this compound.

Synthesis Methods

N-{1-[1-(2-fluoro-4-methoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}acetamide is synthesized through a series of chemical reactions that involve the condensation of 2-fluoro-4-methoxybenzaldehyde and 4-piperidone, followed by cyclization with hydrazine hydrate and acetylation with acetic anhydride. The final product is obtained through recrystallization and purification.

Scientific Research Applications

N-{1-[1-(2-fluoro-4-methoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}acetamide has been found to have potential applications in various fields, including neuroscience, cancer research, and drug development. In neuroscience, this compound has been shown to have anxiolytic and antidepressant effects in animal models, suggesting its potential as a therapeutic agent for anxiety and depression. In cancer research, this compound has been found to inhibit the growth and proliferation of cancer cells, particularly in breast and lung cancer. In drug development, this compound has been explored as a potential lead compound for the development of new drugs targeting specific receptors.